Cas no 66237-10-3 (1-Dodecanamine, 4-methylbenzenesulfonate)

1-Dodecanamine, 4-methylbenzenesulfonate structure
66237-10-3 structure
Product Name:1-Dodecanamine, 4-methylbenzenesulfonate
CAS No:66237-10-3
MF:C19H35NO3S
MW:357.551104784012
CID:388561
PubChem ID:12271579
Update Time:2025-04-19

1-Dodecanamine, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanamine, 4-methylbenzenesulfonate
    • dodecan-1-amine,4-methylbenzenesulfonic acid
    • 66237-10-3
    • DTXSID60483451
    • Inchi: 1S/C12H27N.C7H8O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13;1-6-2-4-7(5-3-6)11(8,9)10/h2-13H2,1H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: KZFCYTLYBAMSLR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.NCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 357.23376515g/mol
  • Monoisotopic Mass: 357.23376515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8Ų
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